Cas no 65051-83-4 (Benzene,(1-methyl-2-cyclopropen-1-yl)-)

Benzene,(1-methyl-2-cyclopropen-1-yl)- structure
65051-83-4 structure
Product Name:Benzene,(1-methyl-2-cyclopropen-1-yl)-
CAS No:65051-83-4
MF:C10H10
MW:130.186402797699
CID:515046
PubChem ID:103080
Update Time:2025-04-19

Benzene,(1-methyl-2-cyclopropen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1-methyl-2-cyclopropen-1-yl)-
    • 1-(1-cycloprop-2-enyl)-2-methyl-benzene
    • 1-cycloprop-2-en-1-yl-2-methylbenzene
    • 1-Cyclopropene, 3-methyl-3-phenyl-
    • 1-Methyl-1-phenyl-2-cyclopropene
    • 3-Methyl-3-phenylcyclopropene
    • Inchi: 1S/C10H10/c1-8-4-2-3-5-10(8)9-6-7-9/h2-7,9H,1H3
    • InChI Key: QYZHPEQEBWHUCQ-UHFFFAOYSA-N
    • SMILES: C1(C=C1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 130.0783
  • Monoisotopic Mass: 130.07825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.025
  • Boiling Point: 196.9°C at 760 mmHg
  • Flash Point: 65.1°C
  • Refractive Index: 1.587
  • PSA: 0
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